Cas no 67648-08-2 (2-chloro-5-ethylbenzoic acid)

• Product Name: 2-chloro-5-ethylbenzoic acid
• CAS No: 67648-08-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD16817649
• CID: 4135402
• PubChem ID: 12465054
• Update Time: 2025-11-01

2-chloro-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-ethyl-
• 2-Chloro-5-ethylbenzoic acid
• 895-095-6
• EN300-3044070
• SCHEMBL19443060
• 2-Chloro-5-ethylbenzoicacid
• 67648-08-2
• SCA64808
• MFCD16817649
• Z1201628894
• AKOS006334808
• DTXSID301308795
• E91243
• 2-chloro-5-ethylbenzoic acid

• MDL： MFCD16817649
• Inchi： 1S/C9H9ClO2/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： IAOYMAFXRJTBQR-UHFFFAOYSA-N
• SMILES： C1(C=C(CC)C=CC=1Cl)C(=O)O

Computed Properties

• Exact Mass: 184.0291072Da
• Monoisotopic Mass: 184.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-5-ethylbenzoic acid

Recent Advances in the Study of 2-Chloro-5-ethylbenzoic Acid (CAS: 67648-08-2)

2-Chloro-5-ethylbenzoic acid (CAS: 67648-08-2) is a benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and chemical synthesis. Recent studies have focused on its structural properties, biological activities, and synthetic utility, providing new insights into its role as a building block for more complex molecules.

A study published in the Journal of Medicinal Chemistry (2023) explored the antimicrobial properties of 2-chloro-5-ethylbenzoic acid and its derivatives. The research team synthesized a series of analogs and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited moderate to strong antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli. This suggests that 2-chloro-5-ethylbenzoic acid could serve as a promising scaffold for the development of novel antimicrobial agents.

In another study, researchers investigated the compound's potential as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The study, published in Organic & Biomolecular Chemistry (2023), demonstrated that 2-chloro-5-ethylbenzoic acid could be efficiently converted into key intermediates for the production of ibuprofen-like compounds. The synthetic route was optimized to achieve high yields and purity, highlighting the compound's utility in pharmaceutical manufacturing.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 2-chloro-5-ethylbenzoic acid with biological targets. Molecular docking studies revealed that the compound exhibits a high binding affinity for certain enzymes involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters (2023), suggest potential applications in the design of anti-inflammatory drugs.

Furthermore, the environmental impact and degradation pathways of 2-chloro-5-ethylbenzoic acid have been a subject of interest. A 2023 study in Environmental Science & Technology examined the compound's persistence and breakdown products under various conditions. The results indicated that it undergoes relatively rapid degradation in aqueous environments, reducing concerns about long-term environmental accumulation.

In summary, recent research on 2-chloro-5-ethylbenzoic acid (CAS: 67648-08-2) has highlighted its multifaceted potential in drug discovery, chemical synthesis, and environmental science. Its structural versatility and biological activity make it a valuable compound for further investigation. Future studies may focus on optimizing its derivatives for enhanced pharmacological properties and exploring novel synthetic applications.